Cas no 1780765-53-8 (2-chloro-6-(methanesulfonylmethyl)pyridine)

• Product Name: 2-chloro-6-(methanesulfonylmethyl)pyridine
• CAS No: 1780765-53-8
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 6022712
• PubChem ID: 105458296
• Update Time: 2025-06-08

2-chloro-6-(methanesulfonylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(methanesulfonylmethyl)pyridine
• Pyridine, 2-chloro-6-[(methylsulfonyl)methyl]-
• 1780765-53-8
• EN300-4412038

• Inchi： 1S/C7H8ClNO2S/c1-12(10,11)5-6-3-2-4-7(8)9-6/h2-4H,5H2,1H3
• InChI Key： XVRSNQKNDDAFQF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CS(C)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-chloro-6-(methanesulfonylmethyl)pyridine

Recent Advances in the Study of 2-Chloro-6-(methanesulfonylmethyl)pyridine (CAS: 1780765-53-8) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-6-(methanesulfonylmethyl)pyridine (CAS: 1780765-53-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyridine core substituted with a chloro group and a methanesulfonylmethyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key areas of research involving 2-chloro-6-(methanesulfonylmethyl)pyridine is its application in the design of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The compound's sulfonylmethyl group was found to enhance binding affinity through interactions with the kinase's hinge region, while the chloro-substituted pyridine contributed to improved metabolic stability.

In addition to its role in kinase inhibitor development, recent investigations have highlighted the compound's potential in modulating protein-protein interactions (PPIs). Research conducted at the Scripps Research Institute (2024) utilized 2-chloro-6-(methanesulfonylmethyl)pyridine as a core scaffold for developing disruptors of the MDM2-p53 interaction, a critical target in cancer therapy. The study reported that derivatives of this compound showed nanomolar affinity for MDM2, with promising in vitro and in vivo activity against p53-dependent cancer cell lines.

The synthetic accessibility of 2-chloro-6-(methanesulfonylmethyl)pyridine has also been a focus of recent methodological developments. A novel one-pot synthesis approach published in Organic Letters (2023) significantly improved the yield (up to 85%) and purity (>98%) of this compound, making it more accessible for medicinal chemistry applications. This methodological advancement has facilitated its broader adoption in drug discovery programs across multiple therapeutic areas.

Pharmacokinetic studies of derivatives containing the 2-chloro-6-(methanesulfonylmethyl)pyridine moiety have revealed favorable drug-like properties, including good oral bioavailability and moderate plasma protein binding. These characteristics, combined with the compound's synthetic versatility, position it as a valuable scaffold in lead optimization campaigns. Current research efforts are exploring its incorporation into novel chemotypes targeting GPCRs, ion channels, and epigenetic regulators.

In conclusion, 2-chloro-6-(methanesulfonylmethyl)pyridine (CAS: 1780765-53-8) has emerged as a privileged structure in modern drug discovery, with applications spanning multiple therapeutic areas. Its unique combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity makes it a compound of significant interest to both academic researchers and pharmaceutical developers. Future research directions may include further exploration of its structure-activity relationships and the development of novel synthetic methodologies to access more complex derivatives.